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Compound of Interest

(R)-10,14-Dimethylpentadecy!
Compound Name:
isobutyrate

Cat. No.: B013451

Field Application of (R)-10,14-
Dimethylpentadecyl Isobutyrate for Pest
Monitoring

Application Note and Protocol

Introduction

(R)-10,14-Dimethylpentadecyl isobutyrate is the female sex pheromone of the tea tussock
moth, Euproctis pseudoconspersa, a significant pest in tea plantations. This synthetic
pheromone serves as a powerful attractant for male moths, making it a valuable tool for
monitoring and managing pest populations. Its use in integrated pest management (IPM)
programs allows for early detection of infestations, population density assessment, and timing
of control measures, thereby reducing reliance on broad-spectrum insecticides. This document
provides detailed protocols for the field application of (R)-10,14-Dimethylpentadecyl
isobutyrate for monitoring the tea tussock moth.

Principle
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The monitoring system utilizes traps baited with a synthetic lure containing (R)-10,14-
Dimethylpentadecyl isobutyrate. Male moths are attracted to the pheromone source, enter
the trap, and are captured. The number of captured moths over a specific period provides an
indication of the local pest population density and flight activity.

Data Presentation

The following tables summarize the quantitative data from field trials evaluating the efficacy of
different pheromone formulations and dosages for trapping male tea tussock moths.

Table 1: Trap Catches with Different Pheromone Formulations and Dosages

L Mean No. of
ure
. Dose (ug) Moths/Trap/Ni Location Reference

Composition
ght (x SE)

(R)-enantiomer 20 12.8+35 Taiwan [11121[3]

(S)-enantiomer 20 1.8+0.8 Taiwan [11[2]13]

Racemic mixture 20 88125 Taiwan [11121[3]
Significantly

Racemic mixture 80 higher than 20 Taiwan [11121[3]
Mg

2 Virgin Females  N/A 95+21 Taiwan [11[2]13]

Table 2: Efficacy of a High-Efficiency Pheromone Formula

Lure Relative .

. Dose (mg) . Location Reference
Composition Attractiveness
(R)-10,14-
Dimethylpentade Significantly
cyl isobutyrate + higher than ]

0.75+0.1 ) China

14- commercial
Methylpentadecy products
| isobutyrate
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Experimental Protocols
Materials

e Traps: Delta traps with sticky liners (e.g., 26.5 x 22 cm).

o Lures: Rubber septa or other suitable dispensers impregnated with (R)-10,14-
Dimethylpentadecyl isobutyrate.

e Pheromone Solution: (R)-10,14-Dimethylpentadecyl isobutyrate dissolved in a suitable
solvent (e.g., hexane) at the desired concentration.

o Field Stakes or Hangers: For deploying traps at the appropriate height.
e Gloves: To avoid contamination of lures and traps.

o Data Sheets and Pen: For recording trap catch data.

Lure Preparation

» Prepare a stock solution of (R)-10,14-Dimethylpentadecyl isobutyrate in hexane at the
desired concentration (e.g., 20 pug/10 pl).

o Using a micropipette, carefully apply the desired amount of the pheromone solution onto the
rubber septum dispenser.

» Allow the solvent to evaporate completely in a fume hood before deploying the lure in the
field.

» Store lures in airtight containers, away from direct sunlight and heat, until use.

Experimental Workflow

Caption: Workflow for pest monitoring using pheromone traps.

Field Deployment

» Timing: Deploy traps before the anticipated start of the tea tussock moth flight season.
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o Trap Density: Place traps at a recommended density, for example, one trap per hectare for
monitoring purposes. The exact density may need to be adjusted based on the specific
objectives and field conditions.

e Trap Placement:

[e]

Hang traps from branches of tea plants or on stakes at a height of approximately 1.5
meters above the ground.

[e]

Ensure traps are placed within the crop canopy.

o

Space traps at least 20 meters apart to avoid interference between them.

[¢]

Distribute traps in a grid pattern or along the perimeter of the field for comprehensive
monitoring.

e Lure Installation:
o Wear gloves to handle the lures and avoid contamination.

o Place one pheromone-impregnated lure inside each trap, typically on the sticky bottom
surface.

e Trap Inspection and Data Collection:

o

Inspect traps weekly.

[¢]

Count the number of tea tussock moths captured in each trap.

o

Record the date, trap number, and the number of moths caught on a data sheet.

[e]

Remove captured moths and debris from the sticky liner.

o

Replace sticky liners when they become dirty or lose their stickiness.

o Lure Replacement: Replace lures at the recommended interval (e.g., every 4-6 weeks) to
ensure a consistent pheromone release rate.
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Logical Relationship of Pheromone Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Field application of (R)-10,14-Dimethylpentadecyl
isobutyrate for pest monitoring.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013451#field-application-of-r-10-14-
dimethylpentadecyl-isobutyrate-for-pest-monitoring]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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